2-{[1-(1-methanesulfonylpiperidine-4-carbonyl)piperidin-4-yl]oxy}-5-methoxypyrimidine

• IUPAC Name: [4-(5-methoxypyrimidin-2-yl)oxypiperidin-1-yl]-(1-methylsulfonylpiperidin-4-yl)methanone
• InChI: InChI=1S/C17H26N4O5S/c1-25-15-11-18-17(19-12-15)26-14-5-7-20(8-6-14)16(22)13-3-9-21(10-4-13)27(2,23)24/h11-14H,3-10H2,1-2H3
• InChI Key: ZQHUMCUUBGMAGU-UHFFFAOYSA-N
• Canonical SMILES: COC1=CN=C(N=C1)OC2CCN(CC2)C(=O)C3CCN(CC3)S(=O)(=O)C
• Molecular Formula: C17H26N4O5S
• Molecular Weight: 398.5 g/mol

Description

The compound “2-{[1-(1-methanesulfonylpiperidine-4-carbonyl)piperidin-4-yl]oxy}-5-methoxypyrimidine” is a complex organic molecule. It contains a pyrimidine ring, which is a six-membered ring with two nitrogen atoms, and a piperidine ring, which is a six-membered ring with one nitrogen atom. Methanesulfonyl and methoxy groups are also present in the structure.

Synthesis Analysis

While specific synthesis methods for this compound are not available, piperidine derivatives are generally synthesized through intra- and intermolecular reactions. The synthesis of such compounds is an important task in modern organic chemistry.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its functional groups. Piperidine derivatives can undergo a variety of reactions, including hydrogenation, cyclization, cycloaddition, annulation, and amination.

Scientific Research Applications

Anticancer Agents

The piperidine-pyrimidine hybrid structure has attracted attention in cancer research. Researchers explore its potential as an anticancer agent due to its ability to interfere with cell proliferation, apoptosis, and angiogenesis. .

Neurological Disorders

The central nervous system benefits from compounds that modulate neurotransmitter receptors. The piperidine-pyrimidine scaffold might serve as a lead for designing novel drugs targeting neurodegenerative diseases (e.g., Alzheimer’s, Parkinson’s). .

Anti-Inflammatory Activity

Inflammation plays a role in various diseases. Researchers explore the anti-inflammatory potential of piperidine-pyrimidine derivatives. .

Antiviral Agents

Given the global impact of viral infections, discovering new antiviral agents remains crucial. The piperidine-pyrimidine scaffold could be explored for its activity against specific viruses (e.g., herpesviruses, influenza). .

Cardiovascular Applications

Cardiovascular diseases remain a major health concern. Piperidine derivatives have shown promise in modulating ion channels (e.g., potassium channels) and improving cardiac function. .

Chemical Biology Tools

Researchers often use small molecules as chemical probes to study biological processes. The piperidine-pyrimidine scaffold could serve as a versatile tool for probing protein-protein interactions, enzyme activity, or cellular pathways. .

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For example, some piperidine derivatives are used in pharmaceuticals and their mechanism of action involves interacting with biological targets.